Cas no 57434-38-5 (5-nitrofuran-2-carboximidamide)

• Product Name: 5-nitrofuran-2-carboximidamide
• CAS No: 57434-38-5
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 2118822
• PubChem ID: 21422386
• Update Time: 2025-08-05

5-nitrofuran-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-Furancarboximidamide
• 5-nitrofuran-2-carboximidamide

• Inchi： 1S/C5H5N3O3/c6-5(7)3-1-2-4(11-3)8(9)10/h1-2H,(H3,6,7)
• InChI Key： KWKCQUKDPDARNH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(=N)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 0.4
• Topological Polar Surface Area: 109

Additional information on 5-nitrofuran-2-carboximidamide

Recent Advances in the Study of 5-Nitrofuran-2-carboximidamide (CAS: 57434-38-5)

5-Nitrofuran-2-carboximidamide (CAS: 57434-38-5) is a nitrofuran derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its antimicrobial, antiparasitic, and anticancer properties, leveraging its unique chemical structure and mechanism of action. This research brief synthesizes the latest findings on this compound, providing insights into its pharmacological profile and potential clinical applications.

The compound's mechanism of action is primarily attributed to its ability to undergo enzymatic reduction within microbial or tumor cells, leading to the generation of reactive intermediates that cause DNA damage and oxidative stress. This dual action makes 5-nitrofuran-2-carboximidamide a promising candidate for targeting drug-resistant pathogens and cancer cells. Recent in vitro and in vivo studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, as well as its potential in combating parasitic infections such as Trypanosoma cruzi.

In the context of cancer research, 5-nitrofuran-2-carboximidamide has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancers. Its ability to induce apoptosis and inhibit cell proliferation has been linked to its interaction with cellular redox systems and DNA repair pathways. Notably, a 2023 study published in the Journal of Medicinal Chemistry highlighted its synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in oncology.

Despite its promising pharmacological properties, challenges remain in optimizing the compound's pharmacokinetics and reducing potential toxicity. Recent advancements in prodrug design and nanoparticle-based delivery systems have sought to address these limitations, with several studies reporting improved bioavailability and targeted delivery. For instance, a 2024 study in ACS Nano demonstrated the efficacy of a liposomal formulation of 5-nitrofuran-2-carboximidamide in enhancing tumor accumulation while minimizing off-target effects.

Looking ahead, ongoing research is exploring the compound's potential in addressing emerging global health challenges, such as antimicrobial resistance and neglected tropical diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of 5-nitrofuran-2-carboximidamide underscores its versatility and potential as a cornerstone in the development of novel therapeutic agents.